Cas no 920300-17-0 (1-Naphthalenecarboxamide, N-(1-methyl-1-phenylethyl)-)

1-Naphthalenecarboxamide, N-(1-methyl-1-phenylethyl)- structure
920300-17-0 structure
Product Name:1-Naphthalenecarboxamide, N-(1-methyl-1-phenylethyl)-
CAS No:920300-17-0
MF:C20H19NO
MW:289.370965242386
CID:757805
PubChem ID:71424239
Update Time:2025-04-19

1-Naphthalenecarboxamide, N-(1-methyl-1-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1-Naphthalenecarboxamide, N-(1-methyl-1-phenylethyl)-
    • N-(2-phenylpropan-2-yl)naphthalene-1-carboxamide
    • 920300-17-0
    • N-(2-Phenylpropan-2-yl)-1-naphthamide
    • DTXSID80843038
    • Inchi: 1S/C20H19NO/c1-20(2,16-11-4-3-5-12-16)21-19(22)18-14-8-10-15-9-6-7-13-17(15)18/h3-14H,1-2H3,(H,21,22)
    • InChI Key: MKELZLNEHWMTLD-UHFFFAOYSA-N
    • SMILES: O=C(C1=CC=CC2C=CC=CC1=2)NC(C)(C)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 289.146664230g/mol
  • Monoisotopic Mass: 289.146664230g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 383
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 29.1Ų
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